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Compound of Interest

Compound Name: 2'-Inosinic acid, disodium salt

Cat. No.: B3317739

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of
disodium inosinate, a widely used flavor enhancer in the food and pharmaceutical industries.
The information is curated to assist researchers, scientists, and drug development
professionals in understanding the physicochemical properties of this compound for formulation
development, quality control, and stability testing.

Physicochemical Properties of Disodium Inosinate

Disodium inosinate (Disodium 5'-inosinate), with the chemical formula C10H1:N4Na20sP, is the
disodium salt of inosinic acid.[1] It typically exists as a white granular or crystalline powder and
is odorless.[2][3] The anhydrous molecular weight is 392.17 g/mol .[3] It is often found in a
hydrated form, containing approximately 7.5 molecules of water of crystallization.[4]

Solubility Profile

Disodium inosinate exhibits high solubility in agueous solutions and limited solubility in most
organic solvents.

Quantitative Solubility Data

The solubility of disodium inosinate in various solvents is summarized in the table below. The
data indicates its hydrophilic nature, being freely soluble in water and practically insoluble in
non-polar organic solvents like ether.
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Solvent Temperature (°C) Solubility Reference(s)
Water 20 13 g/100 mL [2][3]
78 mg/mL (198.89
Water 25 [5]
mM)
250 mg/mL (637.48
Water 25 [6]
mM)
) Sparingly soluble /
Ethanol Ambient ] [21[7118]
Slightly soluble
. Practically insoluble /
Ether Ambient [21[71[8]
Insoluble
Dimethyl Sulfoxide )
Ambient Insoluble [5]

(DMSO)

Note: The significant variation in reported aqueous solubility at 25°C may be attributed to

differences in experimental methodologies or the hydration state of the material used.

Experimental Protocol for Solubility Determination

The following is a general protocol for determining the solubility of disodium inosinate, based

on standard methods for food additives and organic compounds.[9][10]

Objective: To determine the equilibrium solubility of disodium inosinate in a given solvent at a

specified temperature.

Materials:

Analytical balance

Volumetric flasks

Disodium inosinate (analytical grade)

Solvent of interest (e.g., water, ethanol)
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Thermostatically controlled shaker or water bath

Centrifuge

Syringe filters (0.45 um)

High-Performance Liquid Chromatography (HPLC) system with UV detector

Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of disodium inosinate to a known volume of the solvent in a sealed
container.

o Place the container in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Collection and Preparation:

o

Allow the suspension to settle.

[e]

Carefully withdraw a known volume of the supernatant using a syringe.

o

Filter the supernatant through a 0.45 pum syringe filter to remove any undissolved particles.

[¢]

Dilute the clear filtrate with the solvent to a concentration within the linear range of the
analytical method.

e Quantification:

o Analyze the diluted sample using a validated HPLC method (as described in section 4.2)
to determine the concentration of disodium inosinate.

o Calculate the solubility based on the concentration of the undiluted saturated solution.
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e Equilibrium Confirmation:

o Repeat the sampling and analysis at different time points (e.g., 24, 48, and 72 hours) to
confirm that the concentration is constant, indicating that equilibrium has been achieved.
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Workflow for Solubility Determination

Preparation

Add excess disodium inosinate to solvent

:

Equilibrate at constant temperature with agitation

Sampling

Allow suspension to settle

:

Withdraw and filter supernatant

:

Dilute filtrate

Analysis

Quantify using HPLC

:

Calculate solubility

Click to download full resolution via product page

A simplified workflow for determining the solubility of disodium inosinate.
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Stability Profile

Disodium inosinate is a relatively stable molecule under typical food processing and storage

conditions.
Summary of Stability Data
Condition Observation Reference(s)
Thermal Stability Stable at 100°C. [2][3]
Decomposes at approximately
) [2]3]
230°C.
Begins to lose water of
crystallization at 44°C and [4]

becomes anhydrous at 120°C.

Stable in the pH range of 4-7
pH Stability when heated at 100°C for 1 [4]

hour.

The pH of a 5% aqueous
solution is between 7.0 and [4]
8.5.

, . Incompatible with strong
Chemical Stability o [4]
oxidizing agents.

Can be degraded by
) . phosphatase enzymes found
Enzymatic Stability ] ] ) [4]
in plants and animals, leading

to a loss of flavor.

Degradation Pathway

Forced degradation studies are essential to understand the degradation pathways of a
compound. While specific studies on the forced degradation of disodium inosinate are not
extensively available in the public domain, the primary degradation pathway under hydrolytic
conditions is expected to be the cleavage of the phosphate ester bond and the N-glycosidic
bond.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://foodadditives.net/flavor-enhancer/disodium-inosinate/
https://www.atamanchemicals.com/disodium-inosinate_u32411/
https://foodadditives.net/flavor-enhancer/disodium-inosinate/
https://www.atamanchemicals.com/disodium-inosinate_u32411/
https://www.chembk.com/en/chem/Disodium%205-inosinate
https://www.chembk.com/en/chem/Disodium%205-inosinate
https://www.chembk.com/en/chem/Disodium%205-inosinate
https://www.chembk.com/en/chem/Disodium%205-inosinate
https://www.chembk.com/en/chem/Disodium%205-inosinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3317739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Hydrolysis of the Phosphate Ester: This would result in the formation of inosine and
phosphoric acid.

o Hydrolysis of the N-glycosidic Bond: This would lead to the formation of hypoxanthine and
ribose-5-phosphate.

Further degradation under oxidative conditions could lead to the opening of the purine ring.

Postulated Degradation Pathway of Disodium Inosinate

Disodium Inosinate

Hydrolysis Hydrolysis
(Phosphate|Ester Cleavage) (N-Glycosidic Bond Cleavage)
Inosine + Disodium Phosphate Hypoxanthine + Ribose-5-phosphate

Further Degradation Products

Click to download full resolution via product page
A simplified diagram illustrating the potential degradation pathways of disodium inosinate.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) is the most common analytical technique for
the quantification of disodium inosinate and the assessment of its stability.

Stability-Indicating HPLC Method
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A stability-indicating method is a validated analytical procedure that can accurately and
precisely measure the active ingredient without interference from degradation products,
process impurities, or excipients.

Experimental Protocol for a Stability-Indicating HPLC
Method

The following is a representative protocol for a stability-indicating HPLC method for disodium
inosinate, based on published methods for nucleotide analysis.[11][12][13]

Objective: To develop and validate a stability-indicating HPLC method for the quantification of
disodium inosinate and its degradation products.

Instrumentation:

o HPLC system with a quaternary or binary pump, autosampler, column oven, and a
photodiode array (PDA) or UV detector.

o Data acquisition and processing software.

Chromatographic Conditions (Example):

e Column: SunFire C18 (250 mm x 4.6 mm, 5 um) or equivalent reverse-phase column.[13]
» Mobile Phase A: Potassium phosphate buffer (e.g., 20 mM, pH 6.0).

» Mobile Phase B: Methanol or Acetonitrile.

o Gradient Elution: A suitable gradient to separate the parent compound from potential
degradation products.

e Flow Rate: 1.0 - 1.2 mL/min.[13]
e Column Temperature: 30°C.
o Detection Wavelength: 255 nm.[13]

 Injection Volume: 10-20 pL.
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Procedure:
e Standard Preparation:

o Prepare a stock solution of disodium inosinate reference standard in a suitable solvent
(e.g., water).

o Prepare a series of calibration standards by diluting the stock solution to known
concentrations.

e Sample Preparation:

o Accurately weigh and dissolve the sample containing disodium inosinate in the mobile
phase or a suitable diluent.

o Filter the sample solution through a 0.45 um syringe filter before injection.
» Forced Degradation Study:

o Subject the disodium inosinate sample to various stress conditions (acid, base, oxidation,
heat, and light) as per ICH guidelines.[14][15]

o Neutralize the acid and base-stressed samples before injection.

o Analyze the stressed samples using the developed HPLC method to demonstrate the
separation of the main peak from any degradation products.

e Method Validation:

o Validate the method according to ICH guidelines for parameters such as specificity,
linearity, range, accuracy, precision (repeatability and intermediate precision), limit of
detection (LOD), limit of quantification (LOQ), and robustness.[16]
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Workflow for Stability-Indicating HPLC Method Development

Method Development

Select HPLC Column and Mobile Phase

:

Optimize Chromatographic Conditions

Forced Degradation

Subject Sample to Stress Conditions
(Acid, Base, Oxidation, Heat, Light)

:

Analyze Stressed Samples

:

Demonstrate Specificity

Method Validation

Validate for Linearity, Accuracy, Precision, etc.

:

Establish System Suitability Criteria

Click to download full resolution via product page

A general workflow for the development of a stability-indicating HPLC method.
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Conclusion

This technical guide provides essential data and methodologies for the study of disodium
inosinate's solubility and stability. The compound is highly soluble in water and stable under
common processing and storage conditions. For analytical purposes, a validated stability-
indicating HPLC method is crucial for accurate quantification and impurity profiling. The
provided protocols and diagrams serve as a valuable resource for professionals in the food and
pharmaceutical sciences. Further research into the detailed degradation pathways and
solubility in a wider range of solvents would provide a more complete understanding of this
important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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